2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-1-(indolin-1-yl)ethanone

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-[[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]ethanone
• InChI: InChI=1S/C27H23N5O2S/c1-34-20-9-6-8-19(15-20)32-26(22-16-28-23-11-4-3-10-21(22)23)29-30-27(32)35-17-25(33)31-14-13-18-7-2-5-12-24(18)31/h2-12,15-16,28H,13-14,17H2,1H3
• InChI Key: NILHAHJCZHBPLZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=NN=C2SCC(=O)N3CCC4=CC=CC=C43)C5=CNC6=CC=CC=C65
• Molecular Formula: C27H23N5O2S
• Molecular Weight: 481.6 g/mol

Description

2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-1-(indolin-1-yl)ethanone is a useful research compound. Its molecular formula is C27H23N5O2S and its molecular weight is 481.57. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anticancer Activity

A study by Tumosienė et al. (2020) synthesized novel derivatives bearing various moieties, including triazolone and triazolethione, to investigate their antioxidant and anticancer activities. The derivatives exhibited significant antioxidant activity, surpassing that of ascorbic acid, and demonstrated cytotoxic effects against glioblastoma and triple-negative breast cancer cell lines, with "1-(4-Fluorophenyl)-2-((5-(2-((4-methoxyphenyl)amino)ethyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)ethanone" identified as notably active against glioblastoma U-87 cells (Tumosienė et al., 2020).

Anti-inflammatory Activity

Labanauskas et al. (2004) explored the anti-inflammatory potential of S-alkylated 5-(methoxyphenyl)-4H-1,2,4-triazole-3-thiols, synthesized through alkylation and cyclization processes. The synthesized compounds exhibited notable anti-inflammatory activity, suggesting the therapeutic promise of these derivatives in inflammatory conditions (Labanauskas et al., 2004).

Antitubercular Agents

Sharma et al. (2019) designed and synthesized derivatives aimed at combating Mycobacterium tuberculosis. The study highlighted the potential of these compounds as antitubercular agents, with some showing significant in vitro activity against the H37Rv strain, offering a basis for further development of tuberculosis treatments (Sharma et al., 2019).

Antifungal and Antimicrobial Activity

Research on novel Schiff bases incorporating a thiophene moiety demonstrated significant antimicrobial activity, presenting these derivatives as promising candidates for addressing microbial resistance. The study emphasized the synthesis process and the antimicrobial efficacy of these compounds against various bacterial and fungal organisms, highlighting their potential in the development of new antimicrobial agents (Puthran et al., 2019).

Anticonvulsant Evaluation

Ahuja and Siddiqui (2014) synthesized a series of indole C-3 substituted derivatives to evaluate their anticonvulsant properties. The study discovered compounds with significant activity in maximal electroshock tests, underscoring the potential of these derivatives in the development of anticonvulsant therapies (Ahuja & Siddiqui, 2014).